2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol

• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 2-[[3-ethoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methylamino]-1-phenylethanol
• InChI: InChI=1S/C24H25N5O3/c1-2-31-23-15-18(16-25-17-21(30)19-9-5-3-6-10-19)13-14-22(23)32-24-26-27-28-29(24)20-11-7-4-8-12-20/h3-15,21,25,30H,2,16-17H2,1H3
• InChI Key: KXWNFKZXOZMYDP-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)CNCC(C2=CC=CC=C2)O)OC3=NN=NN3C4=CC=CC=C4

Description

2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol, also known as ETBPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ETBPA is a beta-adrenergic receptor agonist that has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol acts as a beta-adrenergic receptor agonist, which means it binds to and activates beta-adrenergic receptors in the body. This activation leads to an increase in the levels of cyclic adenosine monophosphate (cAMP), which in turn leads to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol has been found to have a range of biochemical and physiological effects. It increases cardiac output and heart rate, dilates bronchial smooth muscle, and causes vasodilation. 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol also increases glucose and fatty acid metabolism and has a positive inotropic effect on the heart.

Advantages and Limitations for Lab Experiments

2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol has several advantages for lab experiments. It is a highly specific beta-adrenergic receptor agonist and has been extensively studied, making it a well-characterized compound. However, 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol also has some limitations. It has a short half-life and is rapidly metabolized, which can make it difficult to study in vivo.

Future Directions

There are several future directions for the study of 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol. One area of research is the development of more stable analogs of 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol that can be studied in vivo. Another area of research is the study of the long-term effects of 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol on cardiovascular function and metabolism. Additionally, the potential use of 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol in the treatment of other diseases, such as diabetes, is an area of interest for future research.
Conclusion:
In conclusion, 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a beta-adrenergic receptor agonist that has a range of biochemical and physiological effects. 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol has been extensively studied for its potential use in the treatment of cardiovascular diseases, asthma, and COPD. While 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol has several advantages for lab experiments, it also has some limitations. There are several future directions for the study of 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol, including the development of more stable analogs and the study of its long-term effects on cardiovascular function and metabolism.

Synthesis Methods

The synthesis of 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol involves a series of chemical reactions. The starting material for the synthesis is 3-ethoxy-4-hydroxybenzaldehyde, which is converted to 3-ethoxy-4-(bromomethyl)benzaldehyde. This compound is then reacted with 1-phenylethanol to form 2-({3-ethoxy-4-[ (1-phenylethoxy)methyl]benzyl}amino)-1-phenylethanol, which is further reacted with sodium azide to form 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol.

Scientific Research Applications

2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol has been extensively studied for its potential therapeutic applications. It has been found to be effective in the treatment of cardiovascular diseases, such as hypertension and heart failure. 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)-1-phenylethanol has also been studied for its potential use in the treatment of asthma and chronic obstructive pulmonary disease (COPD).